Cas no 1101061-18-0 (4-Pyridinamine, 3-methyl-5-(trifluoromethyl)-)

• Product Name: 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)-
• CAS No: 1101061-18-0
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4680050
• Update Time: 2025-06-26

4-Pyridinamine, 3-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C7H7F3N2/c1-4-2-12-3-5(6(4)11)7(8,9)10/h2-3H,1H3,(H2,11,12)
• InChI Key： SDTCEXLIRAMGQX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 38.9

Additional information on 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)-

Introduction to 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)- (CAS No: 1101061-18-0)

4-Pyridinamine, 3-methyl-5-(trifluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 1101061-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridineamine class, characterized by its nitrogen-containing heterocyclic structure, which is a cornerstone in the development of various bioactive molecules. The presence of a methyl group at the 3-position and a trifluoromethyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The 3-methyl-5-(trifluoromethyl) substituents play a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has been extensively leveraged in the synthesis of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. Recent studies have highlighted the potential of trifluoromethylated pyridine derivatives as key components in next-generation therapeutics due to their improved bioavailability and reduced toxicity.

In the realm of medicinal chemistry, 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)- serves as a versatile building block for constructing more complex drug candidates. Its pyridine core provides a stable aromatic system that can be further functionalized to achieve specific biological activities. Researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and other proliferative diseases. The combination of the methyl and trifluoromethyl groups at strategic positions allows for fine-tuning of interactions with protein targets, thereby optimizing drug efficacy.

Recent advancements in computational chemistry have enabled more efficient screening and design of molecules like 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)-. Machine learning algorithms have been trained on large datasets of bioactive compounds to predict binding affinities and identify promising candidates for further experimental validation. These computational tools have accelerated the drug discovery process by reducing the reliance on empirical trial-and-error methods. As a result, compounds with similar structural motifs have been rapidly developed and tested in preclinical studies.

The trifluoromethyl group is particularly noteworthy for its influence on the electronic properties of pyridine derivatives. It exerts an electron-withdrawing effect through hyperconjugation and inductive effects, which can alter the reactivity and solubility of the molecule. This property has been exploited to enhance the lipophilicity of drug candidates, improving their membrane permeability and cellular uptake. Such characteristics are essential for designing drugs that can effectively cross biological barriers and reach their intended targets.

Moreover, 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)- has been explored in combination therapies to improve therapeutic outcomes. The synergistic effects of combining multiple compounds with distinct mechanisms of action can lead to more robust treatment regimens. For instance, studies have shown that pairing kinase inhibitors with compounds that modulate immune responses can enhance anti-cancer efficacy. The structural features of this pyridineamine derivative make it an attractive candidate for such multi-targeted approaches.

The synthesis of 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring high purity levels required for pharmaceutical applications.

In conclusion, 4-Pyridinamine, 3-methyl-5-(trifluoromethyl)- (CAS No: 1101061-18-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The interplay between the methyl and trifluoromethyl groups enhances its suitability as a scaffold for drug development. Ongoing research continues to uncover new ways to leverage this compound's properties for treating various diseases, underscoring its importance in modern pharmaceutical research.